3,4-Dimethyl-2-phenylmethoxybenzaldehyde
Overview
Description
Molecular Structure Analysis
The molecular structure of 3,4-Dimethyl-2-phenylmethoxybenzaldehyde is represented by the formula C16H16O2.Scientific Research Applications
Synthesis of Benzyl Ethers and Esters
This compound is emerging as a mild, convenient, and in some cases uniquely effective new reagent for the synthesis of benzyl ethers and esters . It provides a revised benzyl transfer protocol in which N-methylation of 2-benzyloxy-pyridine delivers the active reagent in situ .
Preparation of Sequential Polypeptides
2-Benzyloxyphenol, a similar compound, is used in the synthesis of 2-(benzyloxy)hydroquinone and also used to prepare sequential polypeptides . It is used as a reagent for the synthesis of multidentate chelating ligands .
Pharmaceutical Research
It is also used in chemicals, pharmaceutical research and also acts as a pharmaceutical intermediate . This could potentially extend to “2-(Benzyloxy)-3,4-dimethylbenzaldehyde” as well.
Conducting Poly (3,4-ethylenedioxythiophene) (PEDOT) in Industry and Biomedicine
While not directly related, the compound shares a similar structure with poly (3,4-ethylenedioxythiophene) (PEDOT), which has interesting features such as satisfactory conductivity, good transparency, easy processability, low price, small redox potential and good electrochromic properties . It’s possible that “2-(Benzyloxy)-3,4-dimethylbenzaldehyde” could have similar properties and applications.
Anti-bacteria and Anti-fungal Activities
Again, while not directly related, a similar compound, 3,4-Dihydropyrimidin-2 (1H)-One Urea Derivatives, has been studied for its anti-bacteria and anti-fungal activities . It’s possible that “2-(Benzyloxy)-3,4-dimethylbenzaldehyde” could have similar bioactive properties.
Unique Preparation of Potential Bioactive Compounds
This methodology has been applied to the unique preparation of the potential bioactive compound 1-(3,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one with moderate yield .
Safety and Hazards
properties
IUPAC Name |
3,4-dimethyl-2-phenylmethoxybenzaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O2/c1-12-8-9-15(10-17)16(13(12)2)18-11-14-6-4-3-5-7-14/h3-10H,11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LHOMNBYKVPFPPV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)C=O)OCC2=CC=CC=C2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Benzyloxy)-3,4-dimethylbenzaldehyde | |
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